Cas no 19380-80-4 (Thiourea, [(2-chlorophenyl)methyl]-)

• Product Name: Thiourea, [(2-chlorophenyl)methyl]-
• CAS No: 19380-80-4
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 3861250
• PubChem ID: 22400378
• Update Time: 2025-06-08

Thiourea, [(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [(2-chlorophenyl)methyl]-
• 1-(2-chlorobenzyl)thiourea
• AKOS005665972
• AB01329613-02
• STK935987
• VS-10815
• (2-CHLOROPHENYL)METHYLTHIOUREA
• 19380-80-4
• CS-0357642
• SCHEMBL8954327
• QLMHBOTXLHXVKY-UHFFFAOYSA-N
• 1-(2-chlorophenyl)methyl thiourea
• SCHEMBL5068038
• BBL031879
• NCGC00337817-01
• [(2-chlorophenyl)methyl]thiourea

• Inchi： 1S/C8H9ClN2S/c9-7-4-2-1-3-6(7)5-11-8(10)12/h1-4H,5H2,(H3,10,11,12)
• InChI Key： QLMHBOTXLHXVKY-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1Cl)C(N)=S

Computed Properties

• Exact Mass: 200.0174972Da
• Monoisotopic Mass: 200.0174972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on Thiourea, [(2-chlorophenyl)methyl]-

Comprehensive Overview of Thiourea, [(2-chlorophenyl)methyl]- (CAS No. 19380-80-4)

Thiourea, [(2-chlorophenyl)methyl]- (CAS No. 19380-80-4) is a specialized organic compound belonging to the thiourea derivatives family. This compound, characterized by its 2-chlorophenylmethyl substituent, has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. The presence of the chlorophenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiourea derivatives has surged, driven by their versatility in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "Thiourea derivatives synthesis", "CAS 19380-80-4 applications", and "[(2-chlorophenyl)methyl] thiourea uses", reflecting the growing interest in this compound. Its molecular structure, featuring a thiourea core and a chlorinated aromatic ring, offers a robust platform for further chemical modifications.

One of the key advantages of Thiourea, [(2-chlorophenyl)methyl]- is its role as a building block in the synthesis of more complex molecules. For instance, it is often employed in the preparation of heterocyclic compounds, which are pivotal in drug discovery. The chlorophenyl moiety introduces electron-withdrawing effects, influencing the compound's reactivity and stability. This property is particularly valuable in designing molecules with specific biological activities.

From an environmental and sustainability perspective, the synthesis and application of Thiourea, [(2-chlorophenyl)methyl]- align with the broader trends in green chemistry. Researchers are increasingly exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. Searches like "sustainable thiourea derivatives" and "green synthesis of CAS 19380-80-4" highlight this shift in focus. The compound's potential in catalytic processes and as a ligand in metal-organic frameworks (MOFs) further underscores its relevance in modern chemistry.

Another area of interest is the compound's utility in material science. The thiourea group can form hydrogen bonds, enabling the design of supramolecular structures with tailored properties. This has led to investigations into its use in sensors, coatings, and other advanced materials. Queries such as "thiourea-based materials" and "CAS 19380-80-4 in nanotechnology" reflect the expanding scope of its applications.

Safety and handling of Thiourea, [(2-chlorophenyl)methyl]- are also critical considerations. While the compound is not classified under stringent regulatory categories, proper laboratory practices are essential to ensure safe usage. Topics like "handling thiourea derivatives safely" and "CAS 19380-80-4 MSDS" are commonly searched, emphasizing the need for accurate information on its physical and chemical properties.

In summary, Thiourea, [(2-chlorophenyl)methyl]- (CAS No. 19380-80-4) is a multifaceted compound with broad applications in synthetic chemistry, pharmaceuticals, and material science. Its unique structural features, combined with the growing emphasis on sustainability and innovation, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing various technological and industrial fields.